3-{4'-[(3-Carboxyphenyl)sulfamoyl]-[1,1'-biphenyl]-4-sulfonamido}benzoic acid

• IUPAC Name: 3-[[4-[4-[(3-carboxyphenyl)sulfamoyl]phenyl]phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C26H20N2O8S2/c29-25(30)19-3-1-5-21(15-19)27-37(33,34)23-11-7-17(8-12-23)18-9-13-24(14-10-18)38(35,36)28-22-6-2-4-20(16-22)26(31)32/h1-16,27-28H,(H,29,30)(H,31,32)
• InChI Key: GFDDYGFCLKMVJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)NC4=CC=CC(=C4)C(=O)O)C(=O)O
• Molecular Formula: C26H20N2O8S2
• Molecular Weight: 552.6 g/mol

Description

3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid is a complex organic compound with a molecular formula of C21H16N2O7S It is known for its unique structure, which includes both sulfonamide and carboxylic acid functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid typically involves multiple steps, including the formation of intermediate compounds. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the use of boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for efficiency and yield. The use of automated reactors and continuous flow systems can enhance the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The sulfonamide groups can be reduced to amines under specific conditions.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are often used.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the carboxylic acid groups can yield ketones or aldehydes, while reduction of the sulfonamide groups can produce amines.

Scientific Research Applications

3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s sulfonamide groups make it a potential candidate for studying enzyme inhibition and protein interactions.

Medicine: Its structure is similar to certain pharmaceutical agents, making it useful in drug design and development.

Industry: It can be used in the production of advanced materials, such as metal-organic frameworks (MOFs) for gas storage and separation technologies.

Mechanism of Action

The mechanism of action of 3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid involves its interaction with specific molecular targets. The sulfonamide groups can bind to active sites of enzymes, inhibiting their activity. This interaction can affect various biochemical pathways, depending on the enzyme targeted. The carboxylic acid groups can also participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s biological activity .

Comparison with Similar Compounds

Similar Compounds

1,3,5-Tri(4-carboxyphenyl)benzene: This compound has a similar structure but with three carboxylic acid groups instead of sulfonamide groups.

4-(4-Acetyl-5-methyl-1H-1,2,3-triazol-1-yl)benzenesulfonamide: This compound contains a sulfonamide group but differs in its triazole ring structure.

Uniqueness

3-{4’-[(3-Carboxyphenyl)sulfamoyl]-[1,1’-biphenyl]-4-sulfonamido}benzoic acid is unique due to its combination of sulfonamide and carboxylic acid functional groups, which provide a versatile platform for various chemical reactions and biological interactions. This dual functionality makes it a valuable compound for diverse scientific applications.